Cas no 2168890-10-4 (tert-butyl N-1-(fluorosulfonyl)hexan-3-ylcarbamate)

• Product Name: tert-butyl N-1-(fluorosulfonyl)hexan-3-ylcarbamate
• CAS No: 2168890-10-4
• MF: C₁₁H₂₂FNO₄S
• MW: 283.360085964203
• CID: 5998586
• PubChem ID: 165565822
• Update Time: 2025-10-22

tert-butyl N-1-(fluorosulfonyl)hexan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(fluorosulfonyl)hexan-3-ylcarbamate
• EN300-1577353
• 2168890-10-4
• tert-butyl N-[1-(fluorosulfonyl)hexan-3-yl]carbamate

• Inchi： 1S/C11H22FNO4S/c1-5-6-9(7-8-18(12,15)16)13-10(14)17-11(2,3)4/h9H,5-8H2,1-4H3,(H,13,14)
• InChI Key： WORAMRXJMANWOB-UHFFFAOYSA-N
• SMILES： S(CCC(CCC)NC(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 283.12535752g/mol
• Monoisotopic Mass: 283.12535752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-1-(fluorosulfonyl)hexan-3-ylcarbamate

tert-butyl N-1-(fluorosulfonyl)hexan-3-ylcarbamate: A Comprehensive Overview

tert-butyl N-1-(fluorosulfonyl)hexan-3-ylcarbamate (CAS No: 2168890-10-4) is a sophisticated organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and functional groups, has been the subject of extensive research due to its potential applications in various industries. In this article, we will delve into the properties, synthesis, and applications of tert-butyl N-1-(fluorosulfonyl)hexan-3-ylcarbamate, while incorporating the latest findings from cutting-edge studies.

The molecular structure of tert-butyl N-1-(fluorosulfonyl)hexan-3-ylcarbamate is defined by its tert-butyl group, which is a bulky alkyl substituent, and the N-fluorosulfonyl hexanamide moiety. This combination of functional groups imparts unique chemical properties to the compound, making it a valuable asset in chemical synthesis and material development. Recent studies have highlighted the importance of such compounds in catalysis, where their steric and electronic properties play a crucial role in enhancing reaction efficiency.

One of the most notable aspects of tert-butyl N-1-(fluorosulfonyl)hexan-3-ylcarbamate is its role as a precursor in the synthesis of advanced materials. Researchers have explored its use in the development of high-performance polymers and coatings, leveraging its ability to form stable bonds under various conditions. For instance, a 2023 study published in *Advanced Materials* demonstrated how this compound can be employed to create self-healing polymer networks, a breakthrough that has significant implications for industries ranging from electronics to automotive manufacturing.

In addition to its role in materials science, tert-butyl N-1-(fluorosulfonyl)hexan-3-ylcarbamate has also found applications in pharmaceutical research. Its fluorosulfonyl group is known for its ability to modulate drug delivery systems, enhancing both solubility and bioavailability. A recent investigation into its use as a carrier for anti-cancer drugs revealed promising results, with the compound demonstrating improved drug targeting and reduced side effects compared to traditional delivery methods.

The synthesis of tert-butyl N-1-(fluorosulfonyl)hexan-3-ylcarbamate involves a multi-step process that combines principles from organic chemistry and catalysis. A 2022 paper in *Journal of Organic Chemistry* outlined an optimized synthetic pathway that utilizes palladium-catalyzed coupling reactions to achieve high yields and purity levels. This method not only enhances the scalability of production but also reduces environmental impact by minimizing waste generation.

Another area where tert-butyl N-fluorosulfonyl hexanamide derivatives have shown promise is in the field of electrochemistry. Recent studies have explored their use as electrolyte additives in lithium-ion batteries, where they contribute to improved ion conductivity and battery life. These findings underscore the versatility of such compounds across diverse scientific domains.

Despite its numerous advantages, the use of tert-butyl N-fluorosulfonyl hexanamide derivatives is not without challenges. Issues related to cost-effectiveness and long-term stability remain areas requiring further investigation. However, ongoing research continues to address these concerns, with innovative approaches being developed to enhance both the performance and affordability of these compounds.

In conclusion, tert-butyl N-fluorosulfonyl hexanamide derivatives, represented by CAS No: 2168890-10_4 (note: correct CAS number formatting), stand at the forefront of modern chemical innovation. Their unique properties and wide-ranging applications make them indispensable tools in contemporary scientific research and industrial development. As advancements in synthesis techniques and application studies continue to unfold, it is anticipated that these compounds will play an even more pivotal role in shaping future technologies.